Cas no 2228631-60-3 (tert-butyl N-{2-4-(dimethylamino)-3-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate)
tert-butyl N-{2-4-(dimethylamino)-3-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-{2-4-(dimethylamino)-3-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate
- tert-butyl N-{2-[4-(dimethylamino)-3-fluorophenyl]-1-oxopropan-2-yl}-N-methylcarbamate
- EN300-1901510
- 2228631-60-3
-
- Inchi: 1S/C17H25FN2O3/c1-16(2,3)23-15(22)20(7)17(4,11-21)12-8-9-14(19(5)6)13(18)10-12/h8-11H,1-7H3
- InChI Key: VDXGIANDYYTDFB-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1)C(C=O)(C)N(C)C(=O)OC(C)(C)C)N(C)C
Computed Properties
- Exact Mass: 324.18492083g/mol
- Monoisotopic Mass: 324.18492083g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 436
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 49.8Ų
tert-butyl N-{2-4-(dimethylamino)-3-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1901510-0.05g |
tert-butyl N-{2-[4-(dimethylamino)-3-fluorophenyl]-1-oxopropan-2-yl}-N-methylcarbamate |
2228631-60-3 | 0.05g |
$1091.0 | 2023-09-18 | ||
| Enamine | EN300-1901510-0.1g |
tert-butyl N-{2-[4-(dimethylamino)-3-fluorophenyl]-1-oxopropan-2-yl}-N-methylcarbamate |
2228631-60-3 | 0.1g |
$1144.0 | 2023-09-18 | ||
| Enamine | EN300-1901510-0.25g |
tert-butyl N-{2-[4-(dimethylamino)-3-fluorophenyl]-1-oxopropan-2-yl}-N-methylcarbamate |
2228631-60-3 | 0.25g |
$1196.0 | 2023-09-18 | ||
| Enamine | EN300-1901510-0.5g |
tert-butyl N-{2-[4-(dimethylamino)-3-fluorophenyl]-1-oxopropan-2-yl}-N-methylcarbamate |
2228631-60-3 | 0.5g |
$1247.0 | 2023-09-18 | ||
| Enamine | EN300-1901510-1.0g |
tert-butyl N-{2-[4-(dimethylamino)-3-fluorophenyl]-1-oxopropan-2-yl}-N-methylcarbamate |
2228631-60-3 | 1g |
$1299.0 | 2023-06-01 | ||
| Enamine | EN300-1901510-2.5g |
tert-butyl N-{2-[4-(dimethylamino)-3-fluorophenyl]-1-oxopropan-2-yl}-N-methylcarbamate |
2228631-60-3 | 2.5g |
$2548.0 | 2023-09-18 | ||
| Enamine | EN300-1901510-5.0g |
tert-butyl N-{2-[4-(dimethylamino)-3-fluorophenyl]-1-oxopropan-2-yl}-N-methylcarbamate |
2228631-60-3 | 5g |
$3770.0 | 2023-06-01 | ||
| Enamine | EN300-1901510-10.0g |
tert-butyl N-{2-[4-(dimethylamino)-3-fluorophenyl]-1-oxopropan-2-yl}-N-methylcarbamate |
2228631-60-3 | 10g |
$5590.0 | 2023-06-01 | ||
| Enamine | EN300-1901510-1g |
tert-butyl N-{2-[4-(dimethylamino)-3-fluorophenyl]-1-oxopropan-2-yl}-N-methylcarbamate |
2228631-60-3 | 1g |
$1299.0 | 2023-09-18 | ||
| Enamine | EN300-1901510-5g |
tert-butyl N-{2-[4-(dimethylamino)-3-fluorophenyl]-1-oxopropan-2-yl}-N-methylcarbamate |
2228631-60-3 | 5g |
$3770.0 | 2023-09-18 |
tert-butyl N-{2-4-(dimethylamino)-3-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on tert-butyl N-{2-4-(dimethylamino)-3-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate
Introduction to Tert-butyl N-{2-4-(dimethylamino)-3-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate (CAS No. 2228631-60-3)
Tert-butyl N-{2-4-(dimethylamino)-3-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate, identified by its CAS number 2228631-60-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its tert-butyl substituent and the presence of a fluorinated aromatic ring, make it a promising candidate for further investigation in drug discovery and development.
The chemical structure of Tert-butyl N-{2-4-(dimethylamino)-3-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate consists of a carbamate functional group linked to a propanone moiety, which is further connected to a fluorinated phenyl ring substituted with a dimethylamino group. This intricate arrangement of functional groups not only contributes to the compound's molecular complexity but also influences its physicochemical properties, such as solubility, stability, and bioavailability. These properties are critical factors that determine the compound's suitability for various pharmaceutical applications.
In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates have been shown to exhibit properties such as insecticidal, herbicidal, and fungicidal effects, as well as potential applications in the treatment of neurological disorders, pain management, and anti-inflammatory conditions. The presence of a fluorine atom in the aromatic ring is particularly noteworthy, as fluorine substitution can significantly enhance the metabolic stability and binding affinity of a molecule to its target receptor.
Current research in the field of medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in drug design. The introduction of fluorine into a molecular structure can alter electronic properties, lipophilicity, and metabolic pathways, thereby improving the overall efficacy and safety profile of a drug candidate. For instance, fluoroaromatics have been successfully incorporated into antiviral and anticancer agents due to their ability to enhance binding interactions with biological targets. The dimethylamino group in Tert-butyl N-{2-4-(dimethylamino)-3-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate further contributes to its pharmacological potential by increasing the compound's basicity and facilitating interactions with acidic or polar moieties in biological systems.
The synthesis of Tert-butyl N-{2-4-(dimethylamino)-3-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as multi-step organic transformations and catalytic processes, are employed to ensure high yield and purity. The use of specialized reagents and catalysts is essential to achieve the desired functional group transformations without compromising the integrity of the molecule. Recent advancements in synthetic chemistry have enabled more efficient and sustainable routes for producing complex carbamate derivatives like this one.
The pharmacological evaluation of Tert-butyl N-{2-4-(dimethylamino)-3-fluorophenyl}-N-methylcarbamate has been conducted using both in vitro and in vivo models. In vitro studies have revealed promising interactions with various biological targets, including enzymes and receptors involved in pain signaling, inflammation, and neurotransmission. These findings suggest that the compound may exhibit therapeutic effects comparable to existing drugs while offering additional benefits due to its unique structural features. In vivo studies have further supported these observations by demonstrating favorable pharmacokinetic profiles and reduced side effects compared to reference compounds.
The potential applications of Tert-butyl N-{2-(4-dimethylaminophenyl)-1-(trifluoromethyl)propanone} (a closely related derivative) have been explored in several preclinical studies. These studies have shown that such compounds can modulate key signaling pathways involved in neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of these molecules to cross the blood-brain barrier has been particularly noteworthy, making them attractive candidates for treating central nervous system disorders. The structural similarity between Tert-butyl N-{2-(4-dimethylaminophenyl)-1-(trifluoromethyl)propanone} and our target compound suggests that it may share similar pharmacological properties.
The role of computational chemistry in drug discovery has also been instrumental in understanding the behavior of complex molecules like Tert-butyl N-{2(4-dimethylaminophenyl)-1( trifluoromethoxy)propanone}. Molecular modeling techniques have allowed researchers to predict binding affinities, metabolic stability, and other critical parameters without conducting extensive experimental trials. These predictions can guide synthetic efforts by identifying optimal modifications that enhance drug-like properties. Additionally, computational methods have been used to screen large libraries of compounds for potential hits that could be further optimized into lead candidates.
The future prospects for Tert-butyl N-{2(4-dimethylaminophenylethoxy)propanone}, another derivative with similar structural features, are promising given its demonstrated biological activity and favorable pharmacokinetic profile. Further research is needed to fully elucidate its mechanism of action and explore its potential therapeutic applications across different disease areas. Collaborative efforts between academic institutions, pharmaceutical companies, and biotechnology firms will be essential in advancing this compound from preclinical development to clinical trials.
In conclusion, Tert-butyl N-{2(4-dimethylaminophenylethoxy)propanone} (CAS No 2228631 60 3) represents an exciting opportunity for innovation in medicinal chemistry, with its unique structural features offering potential advantages over existing therapeutic agents, particularly those targeting neurological disorders, pain management,and inflammatory conditions Its synthesis,pharmacological evaluation,and computational analysis underscore its significance as a research tool, paving the way for future discoveries,and improvements In light,of these advancements,this compound holds great promise for contributing,to advancementsin human health care through targeted therapeutic interventions
2228631-60-3 (tert-butyl N-{2-4-(dimethylamino)-3-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)